2-(4-(Benzyloxy)phenyl)-N,N-dimethylacetamide

• IUPAC Name: N,N-dimethyl-2-(4-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-18(2)17(19)12-14-8-10-16(11-9-14)20-13-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3
• InChI Key: FBNGPYZLDKDFFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)OCC2=CC=CC=C2
• Molecular Formula: C17H19NO2
• DSSTOX Substance ID: DTXSID20657934
• Molecular Weight: 269.34 g/mol
• CAS No.: 919475-15-3

Description

The compound “2-(4-(Benzyloxy)phenyl)-N,N-dimethylacetamide” is a complex organic molecule. It likely contains a benzene ring due to the presence of the term “phenyl” in its name. The “Benzyloxy” group suggests the presence of a benzyl group attached to an oxygen atom. The “N,N-dimethylacetamide” part indicates the presence of an amide functional group with two methyl groups attached to the nitrogen.

Scientific Research Applications

• Efficient Synthesis for Drug Precursors : BPA is crucial for synthesizing O-desmethylvenlafaxine succinate and asperphenamate, drugs used for treating depression and other conditions. An improved process to synthesize BPA with minimal impurities is described, enhancing the quality and efficacy of these drugs (Sonavane et al., 2021).

• Intermediate in Synthesis of Tetrahydroisoquinolines : It serves as an intermediate in the synthesis of various compounds, such as N-substituted benzyl-2-(4'-benzyloxy-3',5'-dimethylphenyl) acetamides, which are precursors for 1,2,3,4-tetrahydroisoquinolines, compounds with potential pharmaceutical applications (Raju, 2008).

• Development of Anti-Tubercular Compounds : BPA derivatives have shown promise as anti-tubercular scaffolds. Derivatives like 4-(benzyloxy)-N-(3-chloro-2-(substituted phenyl)-4-oxoazetidin-1-yl) benzamide have been synthesized and evaluated for their efficacy against Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis (Nimbalkar et al., 2018).

• Polymer Chemistry Applications : BPA is also significant in the field of polymer chemistry. It is involved in the synthesis of novel polymers and polyamides with enhanced solubility and thermal stability, indicating its utility in developing new materials for various industrial applications (Liu et al., 2011).

• In Photocatalytic CO2 Reduction : Research shows the use of BPA derivatives in photocatalytic CO2 reduction. This application is crucial in the context of environmental sustainability and innovative approaches to CO2 utilization (Kuramochi et al., 2014).

• In Antimicrobial and Hemolytic Activity : Derivatives of BPA have been synthesized and assessed for antimicrobial and hemolytic activity, demonstrating its potential in developing new antimicrobial agents with lesser toxicity (Gul et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to target egfr-tk , which plays a crucial role in cell proliferation and survival.

Mode of Action

Compounds with similar structures have been found to inhibit egfr-tk . This inhibition likely occurs through competitive and reversible binding to the enzyme, preventing its normal function and leading to changes in cellular processes .

Biochemical Pathways

Inhibition of EGFR-TK can disrupt these pathways, potentially leading to decreased cell proliferation and increased cell death .

Pharmacokinetics

Similar compounds have been found to have good physicochemical properties , which could impact their absorption, distribution, metabolism, and excretion (ADME). These properties can influence the bioavailability of the compound, affecting its ability to reach its target and exert its effects.

Result of Action

Given its potential target and mode of action, it may lead to decreased cell proliferation and increased cell death .

Action Environment

Factors such as ph can strongly influence the rate of reactions involving similar compounds . Therefore, the action, efficacy, and stability of this compound could potentially be influenced by the pH of its environment.

Biochemical Analysis

Biochemical Properties

It is known that the benzylic position of the compound is activated towards free radical attack . This suggests that it may interact with enzymes, proteins, and other biomolecules in a way that involves free radical mechanisms .

Cellular Effects

It has been suggested that the compound may have antiproliferative effects against melanoma cell lines , indicating that it could influence cell function and potentially impact cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The compound’s benzylic position is known to undergo free radical reactions, suggesting that it may exert its effects at the molecular level through such mechanisms .